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Compound of Interest

Compound Name: D-Glucose-d1-3

Cat. No.: B1146262 Get Quote

Essential Safety and Handling Guide for D-
Glucose-d1-3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Glucose-d1-3. Adherence to these procedures is

essential for maintaining a safe laboratory environment and ensuring the integrity of

experimental outcomes. While D-Glucose and its isotopically labeled analogues are generally

not classified as hazardous substances, following standard laboratory safety protocols is

paramount.[1][2]

Personal Protective Equipment (PPE)
Standard laboratory best practices necessitate the use of personal protective equipment to

prevent contamination and ensure personal safety.[3] The following table summarizes the

recommended PPE for handling D-Glucose-d1-3.
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses
ANSI Z87.1 compliant,

with side shields

Protects eyes from

airborne particles

during handling.

Hand Protection Disposable Gloves
Nitrile gloves are

recommended

Prevents direct skin

contact and potential

contamination of the

sample.

Body Protection Laboratory Coat Full-length

Shields skin and

personal clothing from

accidental spills.

Foot Protection Closed-Toe Shoes
Substantial shoes that

cover the entire foot

Protects feet from

spills and falling

objects.

Respiratory Dust Mask

Recommended when

handling large

quantities

Prevents inhalation of

dust, which can be a

respiratory irritant.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of D-Glucose-d1-3 from

receipt to its use in experimental settings.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Avoid exposure to moisture and direct sunlight. Recommended storage temperatures

are typically between 15-25°C.

2. Preparation and Handling:
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Work Area: Conduct all handling and preparation in a designated clean area, away from

potential contaminants.

Equipment: Use clean spatulas, weighing paper, and glassware to prevent cross-

contamination.

Weighing: When weighing the compound, minimize the creation of dust. For larger

quantities, consider weighing in a fume hood or using a balance with a draft shield.

Dissolving: D-Glucose-d1-3 is soluble in water. When preparing solutions, add the solid to

the solvent slowly while stirring to ensure it dissolves completely.

Disposal Plan
While D-Glucose-d1-3 is not classified as a hazardous substance, it should be disposed of as

chemical waste to prevent environmental contamination.

Solid Waste: Place unused or waste D-Glucose-d1-3 in a clearly labeled, sealed container

for chemical waste.

Contaminated Materials: Any materials that come into contact with the compound, such as

gloves, weighing paper, or pipette tips, should be disposed of in the appropriate laboratory

waste stream.

Waste Collection: Engage a licensed professional waste disposal service for the final

disposal of the chemical waste.

Workflow for Handling and Disposal of D-Glucose-
d1-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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